1-(4-Chloro-5-fluoro-2-methoxyphenyl)ethan-1-one

• Molecular Formula: C9H8ClFO2
• Molecular Weight: 202.61 g/mol
• IUPAC Name: 1-(4-chloro-5-fluoro-2-methoxyphenyl)ethanone
• InChI: InChI=1S/C9H8ClFO2/c1-5(12)6-3-8(11)7(10)4-9(6)13-2/h3-4H,1-2H3
• InChI Key: ASHBFAIPOWCSPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1OC)Cl)F

Description

1-(4-Chloro-5-fluoro-2-methoxyphenyl)ethan-1-one is an organic compound with the molecular formula C9H8ClFO2. This compound is characterized by the presence of a chloro, fluoro, and methoxy group attached to a phenyl ring, along with an ethanone group. It is primarily used in research and industrial applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1-(4-Chloro-5-fluoro-2-methoxyphenyl)ethan-1-one typically involves the following steps:

Friedel-Crafts Acylation: This method involves the acylation of 4-chloro-5-fluoro-2-methoxybenzene with ethanoyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3).

Industrial Production: On an industrial scale, the compound can be synthesized using similar methods but with optimized reaction conditions to ensure higher yields and purity.

Chemical Reactions Analysis

1-(4-Chloro-5-fluoro-2-methoxyphenyl)ethan-1-one undergoes various chemical reactions, including:

Substitution Reactions: The chloro and fluoro groups on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The ethanone group can be reduced to an alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Condensation Reactions: The compound can participate in condensation reactions with various aldehydes or ketones to form larger, more complex molecules.

Scientific Research Applications

1-(4-Chloro-5-fluoro-2-methoxyphenyl)ethan-1-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its ability to interact with biological macromolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the synthesis of drugs with anti-inflammatory, antimicrobial, and anticancer properties.

Industry: It is used in the production of specialty chemicals and materials, including polymers and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(4-Chloro-5-fluoro-2-methoxyphenyl)ethan-1-one involves its interaction with specific molecular targets:

Molecular Targets: The compound can bind to enzymes and receptors, altering their activity.

Pathways Involved: The compound can modulate various biochemical pathways, including those involved in inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

1-(4-Chloro-5-fluoro-2-methoxyphenyl)ethan-1-one can be compared with other similar compounds:

1-(4-Chloro-2-fluoro-5-methoxyphenyl)ethan-1-one: This compound has a similar structure but with different positions of the chloro and fluoro groups.

1-(4-Methoxyphenyl)ethan-1-one: Lacking the chloro and fluoro groups, this compound has different chemical properties and applications.

1-(4-Chloro-2-methoxyphenyl)ethan-1-one: